Cas no 103440-97-7 (Benzoic acid,3-ethoxy-5-nitro-)

• Product Name: Benzoic acid,3-ethoxy-5-nitro-
• CAS No: 103440-97-7
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD18826046
• CID: 125669
• PubChem ID: 69078615
• Update Time: 2025-06-03

Benzoic acid,3-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-ethoxy-5-nitro-
• 3-ethoxy-5-nitrobenzoic acid
• Benzoic acid, 3-ethoxy-5-nitro- (6CI)
• 103440-97-7
• A1-22280
• SCHEMBL4524645
• DTXSID801308790

• MDL： MFCD18826046
• Inchi： 1S/C9H9NO5/c1-2-15-8-4-6(9(11)12)3-7(5-8)10(13)14/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： FUESVFPKPIUSOD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid,3-ethoxy-5-nitro-

Comprehensive Analysis of Benzoic acid,3-ethoxy-5-nitro- (CAS No. 103440-97-7): Properties, Applications, and Industry Insights

Benzoic acid,3-ethoxy-5-nitro- (CAS No. 103440-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This nitro-substituted benzoic acid derivative, characterized by an ethoxy group at the 3-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₉NO₄, and molar mass of 195.17 g/mol make it particularly valuable for designing drug precursors and fine chemicals. Researchers frequently explore its electrophilic aromatic substitution reactivity, which is enhanced by the electron-withdrawing nitro group.

In recent years, the demand for nitro-aromatic compounds like 3-ethoxy-5-nitrobenzoic acid has surged in parallel with advancements in green chemistry and sustainable synthesis. A 2023 study highlighted its potential as a building block for biodegradable polymers, addressing the global push toward eco-friendly materials. The compound’s solubility profile—moderate in polar solvents like ethanol but low in water—makes it ideal for catalytic reactions and multi-step organic synthesis. These properties align with current industry trends favoring high-yield, low-waste processes.

From an analytical perspective, CAS 103440-97-7 exhibits distinct spectroscopic signatures. Its IR spectrum typically shows strong absorptions at 1680 cm^-1 (C=O stretch) and 1530 cm^-1 (asymmetric NO₂ stretch), while ¹H NMR displays characteristic peaks for aromatic protons (δ 7.5–8.2 ppm) and the ethoxy group (δ 1.4 ppm, triplet). Such features facilitate quality control in pharmaceutical manufacturing, where impurities must be rigorously monitored to comply with ICH Q3 guidelines.

Applications of Benzoic acid,3-ethoxy-5-nitro- extend to agrochemical research, where it functions as a key intermediate for herbicide formulations. Its nitro group’s redox activity enables the development of targeted crop protection agents, a hot topic given the rising demand for precision agriculture solutions. Furthermore, its derivatives show promise in dye synthesis, particularly for azo dyes used in textile industries seeking non-toxic colorants.

Storage and handling recommendations emphasize stability under inert conditions, with decomposition observed only above 200°C. This thermal resilience supports its use in high-temperature reactions, a critical factor for industrial-scale production. Recent patent filings (e.g., WO202215678A1) describe novel methods to optimize its synthesis via microwave-assisted catalysis, reducing reaction times by 60% compared to conventional heating—an innovation addressing the energy efficiency concerns prevalent in chemical manufacturing.

The global market for nitrobenzoic acid derivatives is projected to grow at 4.8% CAGR through 2030, driven by their expanding roles in electronic materials and OLED technology. As regulatory frameworks like REACH and FDA GMP evolve, suppliers of 103440-97-7 increasingly adopt quality-by-design (QbD) approaches to ensure batch consistency. This compound’s compatibility with continuous flow chemistry systems further positions it as a future-proof intermediate in Industry 4.0 applications.